5-(2-Fluoro-phenoxy)-pyrazine-2-carboxylic acid methyl ester

• Molecular Formula: C12H9FN2O3
• Molecular Weight: 248.21 g/mol
• IUPAC Name: methyl 5-(2-fluorophenoxy)pyrazine-2-carboxylate
• InChI: InChI=1S/C12H9FN2O3/c1-17-12(16)9-6-15-11(7-14-9)18-10-5-3-2-4-8(10)13/h2-7H,1H3
• InChI Key: QVGKCIUXZRNJET-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN=C(C=N1)OC2=CC=CC=C2F

Description

5-(2-Fluoro-phenoxy)-pyrazine-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C12H9FN2O3 and its molecular weight is 248.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Fluorophenol (21.6 g, 233 mmol) was dissolved in DMF (250 mL) under a calcium chloride drying tube. The solution was cooled to 0° C., and then 60% NaH in paraffin oil (9.3 g, 233 mmol) was added in small portions. After the main portion of NaH had dissolved, 5-chloro-pyrazine-2-carboxylic acid methyl ester (Preparation 41, 40.2 g, 233 mmol) was added. The mixture was refluxed for 1 hour and then poured into water (1 L). The aqueous mixture was extracted with ether (3×300 mL), and the combined organic layers were washed with 2% sodium hydroxide aqueous solution (400 mL) and filtered through a layer of silica gel (40/60 prn). The filtrate was concentrated in vacuo to yield the title compound which was used without further purification.